Sodium ionophore I

Specification

• CAS No.: 61183-76-4
• Molecular Formula: C36H71N3O6
• Molecular Weight: 642 g/mol
• IUPAC Name: 2-[2,2-bis[[2-[heptyl(methyl)amino]-2-oxoethoxy]methyl]butoxy]-N-heptyl-N-methylacetamide
• Standard InChI: InChI=1S/C36H71N3O6/c1-8-12-15-18-21-24-37(5)33(40)27-43-30-36(11-4,31-44-28-34(41)38(6)25-22-19-16-13-9-2)32-45-29-35(42)39(7)26-23-20-17-14-10-3/h8-32H2,1-7H3
• Standard InChI Key: PMECOBBGCPFYPP-UHFFFAOYSA-N
• SMILES: CCCCCCCN(C)C(=O)COCC(CC)(COCC(=O)N(C)CCCCCCC)COCC(=O)N(C)CCCCCCC
• Canonical SMILES: CCCCCCCN(C)C(=O)COCC(CC)(COCC(=O)N(C)CCCCCCC)COCC(=O)N(C)CCCCCCC

Introduction

Chemical Structure and Properties

Sodium ionophore I, also known as ETH 227, is a synthetic ionophore with the chemical formula C36H71N3O6 and a molecular weight of 642.0 g/mol. Its IUPAC name is 2-[2,2-bis[[2-[heptyl(methyl)amino]-2-oxoethoxy]methyl]butoxy]-N-heptyl-N-methylacetamide. The compound is also referred to as N,N',N''-triheptyl-N,N',N''-trimethyl-4,4',4''-propylidynetris(3-oxabutyramide) in scientific literature.

Physical Properties

The physical properties of Sodium ionophore I are summarized in Table 1.

Table 1: Physical Properties of Sodium Ionophore I

Property	Value
Molecular Formula	C36H71N3O6
Molecular Weight	642.0 g/mol
Density	0.98 g/cm³
Boiling Point	717.3°C at 760 mmHg
Flash Point	387.6°C
Hydrogen Bond Donor Count	0
Hydrogen Bond Acceptor Count	6
Rotatable Bond Count	31
XLogP3-AA	8
Appearance	Colorless to slightly yellow liquid

The compound exhibits high lipophilicity, as indicated by its XLogP3-AA value of 8, which enables it to function effectively in lipid membranes used in ion-selective electrodes.

Chemical Properties

Sodium ionophore I functions as a neutral carrier ionophore that selectively binds sodium ions. The compound contains multiple oxygen atoms that serve as coordination sites for sodium ions, creating a specific three-dimensional cavity that preferentially accommodates sodium ions based on their size and charge density. This selective binding property is fundamental to its function in ion-selective electrodes.

Purification Methods

According to the literature, Sodium ionophore I can be purified using thin-layer chromatography (TLC) on Kieselgel F254 with CHCl3/Me2CO (1:1) as solvent, followed by high-performance liquid chromatography (HPLC) with an octadecyltrimethylsilane modified column (Mercksorb SI 100, 10μm). This purification process ensures the high purity required for analytical applications, particularly in ion-selective electrode preparations.

Applications in Ion-Selective Electrodes

Sodium ionophore I is primarily used in the development of sodium-selective electrodes for analytical chemistry applications. These electrodes enable the precise measurement of sodium ion concentrations in various samples, including biological fluids and environmental water samples.

Recommended Membrane Composition

For optimal performance in ion-selective electrodes, a specific membrane composition has been recommended based on extensive research. This composition is detailed in Table 2.

Table 2: Recommended Membrane Composition for Sodium Ionophore I-Based Electrodes

Component	Weight Percentage	Function
Sodium Ionophore I	1.00 wt%	Ion recognition element
Bis(1-butylpentyl) decane-1,10-diyl diglutarate (ETH 469)	66.00 wt%	Plasticizer
Poly(vinyl chloride) high molecular weight	33.00 wt%	Polymer matrix

Note: The use of bis(1-butylpentyl) adipate (BBPA) or bis(2-ethylhexyl)sebacate (DOS) can lead to membrane electrodes of similar performance.

Applications in Medical Diagnostics

Sodium ionophore I-based electrodes are widely used in clinical laboratories for the analysis of sodium concentrations in whole blood, plasma, serum, and undiluted urine samples. These measurements are critical for diagnosing and monitoring various medical conditions, including dehydration, kidney disease, and hormonal imbalances.

The ability to perform direct measurements in undiluted biological samples represents a significant advantage of these electrodes, reducing sample preparation time and increasing throughput in clinical settings. The electrodes provide accurate measurements within the physiologically relevant range of sodium concentrations, typically 135-145 mmol/L in blood plasma.

Mechanism of Action

Sodium ionophore I functions through a selective ion extraction mechanism. When incorporated into a hydrophobic membrane phase, the ionophore forms complexes with sodium ions at the sample-membrane interface. This complexation enables the transfer of sodium ions from the aqueous sample phase into the membrane phase.

The mechanism can be represented by the following equation:
pNa+ + mSo + nAHo = SmNapAn,o + nH+

Where S represents the sodium ionophore, Na+ is the sodium ion, AH is a protonated lipophilic anionic dye, and SmNapAn is the ion-pair species produced. The subscript o represents the organic phase, where p:m (ion-ionophore) complex formation occurs, maintaining electroneutrality (zp=n) in the organic phase.

Comparison with Other Sodium Ionophores

Sodium ionophore I is one of several compounds developed for sodium ion detection. Table 3 provides a comparison with other common sodium ionophores.

Table 3: Comparison of Sodium Ionophore I with Other Sodium Ionophores

Ionophore	Chemical Structure	Advantages	Limitations
Sodium ionophore I (ETH 227)	C36H71N3O6	High sodium selectivity, suitable for clinical samples	Requires careful membrane preparation
Bis(12-crown-4)	C34H62O12	100 times more selective for sodium than potassium, can be used in both liquid and PVC membranes	May be affected by biomaterials in samples
Sodium ionophore X (Calixarene derivative)	C60H80O12	High selectivity based on calixarene structure	More complex synthesis
16-crown-5 derivatives	Varies	Good selectivity for sodium ions over potassium	Selectivity can vary based on substituents
Monensin derivatives	Varies	Natural origin, good selectivity at specific pH ranges	Selectivity varies with pH

Sodium ionophore I offers distinct advantages in terms of selectivity and performance in clinical applications, making it a preferred choice for many sodium-sensing applications.

Research Applications and Future Perspectives

Current research continues to explore new applications and improvements for Sodium ionophore I-based sensors. Recent developments include:

• Integration into microelectronic sensing platforms for continuous monitoring of sodium levels in biological fluids.

• Development of dual-gate field-effect transistor (DG FET) sodium sensors with extremely high sensitivity (1464.66 mV/dec).

• Application in phosphorescent "Glow Sensors" that utilize persistent luminescence microparticles for improved signal-to-noise ratio in biological monitoring.

• Exploration of silicon nanowire channel-based sodium sensors with enhanced sensitivity and selectivity.

Future research directions may focus on miniaturization of sensors for wearable health monitoring devices, improvement of long-term stability in biological environments, and development of multi-ion sensing platforms that incorporate Sodium ionophore I alongside other ion-selective compounds.